Cas no 4919-34-0 (3-(4-Ethoxyphenyl)propanoic acid)

• Product Name: 3-(4-Ethoxyphenyl)propanoic acid
• CAS No: 4919-34-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00016557
• CID: 85184
• PubChem ID: 291985
• Update Time: 2025-11-02

3-(4-Ethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxyphenyl)propanoic acid
• 3-(4-Ethoxyphenyl)propionic acid
• NSC157580
• 4-Ethoxybenzenepropanoic acid
• NSC 157580
• A827672
• F52927
• BRD-K37908965-001-01-7
• IDI1_031225
• ZDSHOEQSCJOGCK-UHFFFAOYSA-N
• AS-61171
• AKOS000196535
• NCGC00177355-01
• 4919-34-0
• DTXSID20303262
• 3-(4-ETHOXYPHENYL)PROPIONICACID
• Z317037950
• MFCD00016557
• FT-0658905
• Maybridge4_000643
• HMS1522N05
• CCG-356582
• EN300-52321
• CS-0151467
• benzenepropanoic acid, 4-ethoxy-
• NSC-157580
• SCHEMBL1205605
• 3-(4-Ethoxyphenyl)-propionic acid
• SY173374
• 3-(4-Ethoxyphenyl)propanoicacid
• DB-021654
• ALBB-029467

• MDL： MFCD00016557
• Inchi： InChI=1S/C11H14O3/c1-2-14-10-6-3-9(4-7-10)5-8-11(12)13/h3-4,6-7H,2,5,8H2,1H3,(H,12,13)
• InChI Key： ZDSHOEQSCJOGCK-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)CCC(=O)O

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5
• Surface Charge: 0

Experimental Properties

• Color/Form: powder
• Density: 1.116
• Melting Point: 102-104°C
• Boiling Point: 331.6°Cat760mmHg
• Flash Point: 127.8°C
• Refractive Index: 1.525
• PSA: 46.53000
• LogP: 2.10250
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(4-Ethoxyphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-Ethoxyphenyl)propanoic acid

3-(4-Ethoxyphenyl)propanoic Acid (CAS 4919-34-0): A Versatile Chemical Compound with Diverse Applications

3-(4-Ethoxyphenyl)propanoic acid (CAS 4919-34-0) is an organic compound that belongs to the class of phenylpropanoic acid derivatives. This compound has gained significant attention in recent years due to its unique chemical properties and wide range of applications in various industries. With the increasing demand for specialized chemical intermediates, 3-(4-ethoxyphenyl)propionic acid has emerged as a valuable building block in pharmaceutical, cosmetic, and material science research.

The molecular structure of 3-(4-ethoxyphenyl)propanoic acid features a propanoic acid moiety attached to a 4-ethoxyphenyl group, giving it both hydrophilic and hydrophobic characteristics. This balanced amphiphilic nature makes it particularly useful in formulation chemistry, answering a common search query about "water-soluble organic acids with aromatic groups." Recent studies in 2023 have shown that derivatives of this compound exhibit interesting biological activities, making it a subject of ongoing research in drug discovery programs.

In the pharmaceutical industry, CAS 4919-34-0 serves as a key intermediate for the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it suitable for creating compounds with potential anti-inflammatory and analgesic properties, addressing the growing consumer interest in "natural pain relief alternatives." The ethoxy group in particular contributes to enhanced metabolic stability, a feature frequently searched by medicinal chemistry professionals.

The cosmetic industry has also found applications for 3-(4-ethoxyphenyl)propanoic acid, particularly in skincare formulations. Its molecular structure suggests potential as a skin-conditioning agent, aligning with current market trends toward "clean beauty" and "science-backed skincare ingredients." Formulators appreciate its compatibility with various emulsion systems, making it a versatile ingredient in modern cosmetic chemistry.

Material scientists have explored 3-(4-ethoxyphenyl)propionic acid as a monomer or additive in polymer systems. The aromatic ring provides structural rigidity while the carboxylic acid group offers sites for further chemical modification. This dual functionality responds to frequent searches about "aromatic acids for polymer modification" and "specialty chemical intermediates for advanced materials."

From a synthetic chemistry perspective, 4919-34-0 can be produced through several routes, including the oxidation of corresponding aldehydes or the hydrolysis of appropriate esters. The choice of synthetic pathway often depends on the desired purity level and scale of production, topics frequently discussed in chemical manufacturing forums and search queries.

Quality control of 3-(4-ethoxyphenyl)propanoic acid typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements of different applications, addressing common quality assurance concerns in the chemical industry. Recent advancements in analytical technology have made it possible to detect and quantify even trace impurities in this material.

The market for phenylpropanoic acid derivatives has shown steady growth, with CAS 4919-34-0 maintaining a stable position due to its versatility. Industry reports suggest increasing demand from emerging economies, particularly in the pharmaceutical and personal care sectors. This trend aligns with global searches for "specialty chemicals market growth" and "chemical intermediates for healthcare applications."

Environmental and safety considerations for 3-(4-ethoxyphenyl)propanoic acid are generally favorable compared to many industrial chemicals. Its biodegradation profile and low ecotoxicity make it an attractive option for formulators seeking more sustainable ingredients, responding to the growing "green chemistry" movement and related search trends.

In research settings, 4919-34-0 continues to inspire new applications. Recent publications have explored its potential in liquid crystal formulations, organic electronics, and as a ligand in coordination chemistry. These cutting-edge applications answer frequent academic searches about "novel uses for aromatic carboxylic acids" and "functional materials from simple organic compounds."

Storage and handling of 3-(4-ethoxyphenyl)propanoic acid require standard chemical safety precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry places away from strong oxidizers is recommended. This information addresses common workplace safety queries regarding "proper handling of organic acids."

The future outlook for 3-(4-ethoxyphenyl)propionic acid appears promising, with potential expansions into new application areas. As industries continue to seek multifunctional and sustainable chemical solutions, this compound's unique combination of properties positions it well for continued relevance in specialty chemical markets worldwide.